7,7-Dimethyl-2-thioxo-1,2,3,5,7,8-hexahydro-6-oxa-1,3,9-triaza-anthracen-4-one
7,7-Dimethyl-2-thioxo-1,2,3,5,7,8-hexahydro-6-oxa-1,3,9-triaza-anthracen-4-one
Brand Name:
Vulcanchem
CAS No.:
303051-81-2
VCID:
VC0376947
InChI:
InChI=1S/C12H13N3O2S/c1-12(2)4-8-6(5-17-12)3-7-9(13-8)14-11(18)15-10(7)16/h3H,4-5H2,1-2H3,(H2,13,14,15,16,18)
SMILES:
CC1(CC2=C(CO1)C=C3C(=NC(=S)NC3=O)N2)C
Molecular Formula:
C12H13N3O2S
Molecular Weight:
263.32g/mol
7,7-Dimethyl-2-thioxo-1,2,3,5,7,8-hexahydro-6-oxa-1,3,9-triaza-anthracen-4-one
CAS No.: 303051-81-2
Main Products
VCID: VC0376947
Molecular Formula: C12H13N3O2S
Molecular Weight: 263.32g/mol
| CAS No. | 303051-81-2 |
|---|---|
| Product Name | 7,7-Dimethyl-2-thioxo-1,2,3,5,7,8-hexahydro-6-oxa-1,3,9-triaza-anthracen-4-one |
| Molecular Formula | C12H13N3O2S |
| Molecular Weight | 263.32g/mol |
| IUPAC Name | 13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3,8-trien-7-one |
| Standard InChI | InChI=1S/C12H13N3O2S/c1-12(2)4-8-6(5-17-12)3-7-9(13-8)14-11(18)15-10(7)16/h3H,4-5H2,1-2H3,(H2,13,14,15,16,18) |
| Standard InChIKey | DPIBMWYRWSEAMJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC2=C(CO1)C=C3C(=NC(=S)NC3=O)N2)C |
| SMILES | CC1(CC2=C(CO1)C=C3C(=NC(=S)NC3=O)N2)C |
| Canonical SMILES | CC1(CC2=C(CO1)C=C3C(=NC(=S)NC3=O)N2)C |
| Solubility | 39.5 [ug/mL] |
| PubChem Compound | 828036 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume